Cas no 1806749-46-1 (Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806749-46-1
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4813713
• Update Time: 2025-10-29

Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H9F3N2O6/c1-19-7-4-6(21-10(11,12)13)5(3-8(16)20-2)14-9(7)15(17)18/h4H,3H2,1-2H3
• InChI Key： MTQSSWURIMTJGS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C([N+](=O)[O-])N=C1CC(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2
• Topological Polar Surface Area: 104

Additional information on Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetate

Introduction to Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806749-46-1)

Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetate, with the CAS number 1806749-46-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound is notable for its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a methoxy group, a nitro group, and a trifluoromethoxy group. The presence of these groups imparts unique chemical properties that make this compound a valuable building block in the synthesis of various bioactive molecules.

The synthesis of Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetate involves a series of carefully designed reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yields. These improvements are particularly important given the increasing demand for this compound in both academic and industrial settings.

One of the most promising applications of this compound lies in its potential as an intermediate in the development of novel pharmaceutical agents. The nitro group, in particular, is known to exhibit strong electron-withdrawing properties, which can enhance the bioavailability and pharmacokinetic profiles of drugs. Recent studies have explored the use of this compound in the synthesis of anti-inflammatory agents and anticancer drugs, where its structural features contribute to enhanced efficacy and reduced toxicity.

In addition to its pharmaceutical applications, Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetate has also found utility in agrochemical research. Its ability to act as a precursor for herbicides and insecticides has been extensively studied. The trifluoromethoxy group, which is highly electron-withdrawing, plays a critical role in enhancing the stability and selectivity of these agrochemicals. Recent breakthroughs in this area have led to the development of more environmentally friendly formulations that minimize adverse effects on non-target species.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Researchers have investigated its potential as a component in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The electronic properties imparted by its functional groups make it suitable for applications requiring high conductivity and stability under various conditions.

From a chemical standpoint, Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetate exhibits unique reactivity due to the interplay between its substituents. The methoxy group provides electron-donating effects, while the nitro and trifluoromethoxy groups exert strong electron-withdrawing effects. This balance creates a versatile platform for further chemical modifications, enabling researchers to tailor its properties for specific applications.

In conclusion, Methyl 3-methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806749-46-) stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across pharmaceuticals, agrochemicals, and materials science highlight its importance as a key intermediate in contemporary research. As scientific understanding continues to evolve, this compound is expected to unlock even more innovative uses, further solidifying its role in advancing technological and medical frontiers.